8-Chloropyrido[2,3-d]pyridazin-5(6h)-one
Overview
Description
8-Chloropyrido[2,3-d]pyridazin-5(6h)-one is a chemical compound with the molecular formula C7H4ClN3 . It is a heterocyclic compound, which means it contains atoms of at least two different elements in its rings .
Synthesis Analysis
The synthesis of pyridazinones like this compound often involves reactions with C-nucleophiles . For instance, 6,8-dimethyl-3-chloropyrimido-[4,5-c]pyridazin-5,7(6H,8H)dione reacts with malonodinitrile, cyanoacetic ester, and nitromethane in the presence of bases to give products of nucleophilic substitution of the chlorine atom .Molecular Structure Analysis
The molecular structure of this compound consists of a pyridazinone ring with a chlorine atom at the 8-position . The exact structure can be determined using techniques such as X-ray crystallography or NMR spectroscopy .Chemical Reactions Analysis
In terms of chemical reactions, this compound can undergo nucleophilic substitution reactions with various nucleophiles . For example, it reacts with malonodinitrile, cyanoacetic ester, and nitromethane in the presence of bases to give products of nucleophilic substitution of the chlorine atom .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be determined using various analytical techniques . These may include its melting point, boiling point, density, molecular weight, and other properties .Scientific Research Applications
Synthesis and Reactions
- Synthesis Methods : 8-Chloropyrido[2,3-d]pyridazin-5(6h)-one has been synthesized through various methods, including the conversion from 5- and 8-chloropyrido[2,3-d]pyridazine. These compounds have been studied for their nucleophilic reactions and potential to form new heterocyclic compounds, such as pyrido[2,3-d]- and pyrido[3,2-d]-s-triazolo[4,3-d]pyridazine (Paul & Rodda, 1969).
Chemical Properties and Characterization
- Tautomerism Studies : Research on tautomerism in N-Heterocycles, including pyrazino[2,3-d]pyridazine-5,8-diol, provides insights into the properties of this compound. These studies focus on the understanding of its existence in aqueous solutions and its physical properties (Barlin, 1979).
Biological and Pharmacological Potential
- Biological Properties : Pyridazine derivatives, including structures related to this compound, have shown significant biological properties. These properties include anti-tumor and anti-inflammatory activities. The synthesis and characterization of these compounds contribute to the exploration of their potential pharmaceutical applications (Sallam et al., 2021).
Chemical Reactions and Derivatives
- Derivative Synthesis : The synthesis and structural analysis of various derivatives of pyridazine compounds, including those similar to this compound, have been a focus of research. This includes studies on Density Functional Theory (DFT) calculations, Hirshfeld surface analysis, and understanding intermolecular hydrogen bonds and interaction energies (Sallam et al., 2021).
Synthesis of Potential Platelet Aggregation Inhibitors
- Potential in Platelet Aggregation Inhibition : The synthesis of 6-aryl-5-amino-3(2H)-pyridazinones, related to this compound, has been explored for their potential as platelet aggregation inhibitors. This research contributes to understanding the medicinal applications of pyridazine derivatives (Estevez, Raviña, & Sotelo, 1998).
Safety and Hazards
The safety and hazards associated with 8-Chloropyrido[2,3-d]pyridazin-5(6h)-one can be found in its Material Safety Data Sheet (MSDS) . This document provides information on the potential health effects, first aid measures, fire-fighting measures, accidental release measures, handling and storage, exposure controls, and personal protection .
properties
IUPAC Name |
8-chloro-6H-pyrido[2,3-d]pyridazin-5-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClN3O/c8-6-5-4(2-1-3-9-5)7(12)11-10-6/h1-3H,(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIEUZJUEZLTBSZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=NNC2=O)Cl)N=C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501275419 | |
Record name | 8-Chloropyrido[2,3-d]pyridazin-5(6H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501275419 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.58 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
23590-60-5 | |
Record name | 8-Chloropyrido[2,3-d]pyridazin-5(6H)-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=23590-60-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 8-Chloropyrido[2,3-d]pyridazin-5(6H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501275419 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.